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Compound of Interest

(R)-2-Amino-3-
Compound Name:
cyclobutylpropanoic acid

Cat. No.: B574375

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed protocols for the dissolution of (R)-2-Amino-3-
cyclobutylpropanoic acid, a derivative of alanine.[1][2] The information herein is intended to
guide laboratory professionals in preparing solutions for various research and development

applications.

Compound Information

(R)-2-Amino-3-cyclobutylpropanoic acid is an amino acid derivative.[1][2] Amino acids and
their derivatives are utilized in various research fields and are noted for their potential as
ergogenic supplements, influencing anabolic hormone secretion and providing fuel during
exercise.[1][3]

Table 1: Physical and Chemical Properties of (R)-2-Amino-3-cyclobutylpropanoic acid
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Property Value Source
Molecular Weight 143.18 g/mol [1112114]
Molecular Formula C7H13NO2 [1112]14]

Appearance

White to off-white solid

[1]3]

CAS Number

174266-00-3

[1]

Solubility in Water

2 mg/mL (13.97 mM) with
ultrasonic and warming and
heat to 60°C

[1](3]

Storage (Powder)

-20°C for 3 years; 4°C for 2

years

[1]3]

Storage (Solvent)

-80°C for 6 months; -20°C for 1

month

[1](21[3]

Experimental Protocols
Protocol 1: Preparation of an Aqueous Stock Solution

This protocol details the steps for dissolving (R)-2-Amino-3-cyclobutylpropanoic acid in

water to prepare a stock solution.

Materials:

¢ (R)-2-Amino-3-cyclobutylpropanoic acid powder

¢ Distilled or deionized water

o \ortex mixer

o Water bath or heating block

¢ Ultrasonic bath

« Sterile microcentrifuge tubes or vials
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e 0.22 pm sterile filter
Procedure:

Weighing: Accurately weigh the desired amount of (R)-2-Amino-3-cyclobutylpropanoic
acid powder in a suitable container.

Initial Solvent Addition: Add the calculated volume of water to achieve the target
concentration. Note that the solubility is 2 mg/mL.[1][3]

Mechanical Agitation: Vortex the mixture thoroughly for 1-2 minutes to aid initial dissolution.

Heating and Sonication: To achieve complete dissolution, warm the solution by heating it to
60°C while intermittently using an ultrasonic bath.[1][3] Be patient, as this may take several
minutes.[5] The solution should be clear and homogeneous.[5]

pH Adjustment (if necessary): For many amino acids, solubility is lowest near their isoelectric
point. If dissolution is difficult, adjusting the pH with a small amount of dilute acid (e.g., 0.1 M
HCI) or base (e.g., 0.1 M NaOH) can improve solubility.[6][7] It is recommended to start with

a neutral pH and adjust only if necessary.

Sterilization: For cell-based assays or other sterile applications, filter the final solution
through a 0.22 pm sterile filter.[1][3]

Aliquoting and Storage: Aliquot the stock solution into sterile, single-use tubes to prevent
contamination and degradation from repeated freeze-thaw cycles.[1][3] Store the aliquots at
-20°C for up to one month or at -80°C for up to six months.[1][2][3]

Table 2: Example Stock Solution Preparation Volumes

Desired
. Mass for 1 mL
Concentration

Mass for 5 mL

Mass for 10 mL

1mM 0.143 mg 0.716 mg 1.432 mg

5 mM 0.716 mg 3.58 mg 7.16 mg

10 mM 1.432 mg 7.16 mg 14.32 mg
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Calculations are based on a molecular weight of 143.18 g/mol .

Visualizations

Finalization & Storage

Preparation Dissolution
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Caption: Workflow for dissolving (R)-2-Amino-3-cyclobutylpropanoic acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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